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Compound of Interest

Compound Name: Metal phthalein

Cat. No.: B107331

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Metal Phthalein, also known as o-
Cresolphthalein Complexone or Phthalein Purple. It is intended to serve as a valuable resource
for laboratory professionals, offering detailed information on its chemical identity, safety

protocols, and its primary application in the quantitative determination of alkaline earth metals,
particularly calcium.

Chemical Identification and Properties

Metal Phthalein is a complexometric indicator belonging to the phthalein dye family. Its utility in
analytical chemistry stems from its ability to form a distinctly colored complex with certain metal
ions in an alkaline environment.
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Property Value Reference

[LIE2IEBIANSIeI 8]0 1]
[12]

CAS Number 2411-89-4

o-Cresolphthalein complexone,
Phthalein purple,

Synonyms T [L1[2131[4][5]
Xylenylphthaleinbisiminodiacet

ic acid, o-Cresolphthalexon

Molecular Formula C32H32N2012 [11[2][5]

Molecular Weight 636.62 g/mol [2][12]

White to light yellow or tan
Appearance _ . [11[2]
crystalline solid/powder

Melting Point 181 - 186 °C (decomposes) [21[81[12]

Soluble in agueous ammonia
Solubility and organic solvents; Insoluble  [3]

in water.

Safety Data Sheet Summary

The safety profile of Metal Phthalein varies slightly across different suppliers, but a general
consensus on handling and precautions can be established.
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Hazard ldentification &
Precautionary Statements

First Aid Measures

Handling and Storage

Hazards: May cause eye, skin,
and respiratory tract irritation.
[1] Some sources classify it as
not hazardous under
GHS/CLP regulations.[4] One
SDS lists it as harmful if
swallowed, causing skin
irritation, serious eye irritation,
and potential respiratory

irritation.[5]

Eyes: Flush with plenty of
water for at least 15 minutes.

Seek medical attention.[1]

Handling: Use with adequate
ventilation. Avoid breathing
dust. Wash hands thoroughly
after handling.[1]

Precautionary Statements:
Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Wear protective
gloves/protective clothing/eye

protection/face protection.[5]

Skin: Flush skin with plenty of
water for at least 15 minutes.

[1]

Storage: Store in a cool, dry
place in a tightly closed

container.[1]

Ingestion: Do NOT induce
vomiting. If conscious, give 2-4
cupfuls of milk or water. Seek

medical attention.[1]

Incompatibilities: Strong

oxidizing agents.[1]

Inhalation: Remove to fresh
air. If not breathing, give
artificial respiration. If
breathing is difficult, give

oxygen.[1]

Note: It is imperative to consult the specific Safety Data Sheet provided by the manufacturer
before use.

Experimental Protocols: Quantitative Determination
of Calcium
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The most prominent application of Metal Phthalein is in the colorimetric determination of
calcium concentration in biological samples like serum and urine. The underlying principle is
the formation of a stable, violet-colored complex between calcium ions and o-Cresolphthalein
Complexone (0-CPC) in an alkaline medium. The intensity of the color, measured
spectrophotometrically, is directly proportional to the calcium concentration.

O-Cresolphthalein Complexone (0-CPC) Colorimetric
Method

This method is widely used in both manual and automated clinical analyzers for its simplicity
and speed.

Principle: Ca2* + o-Cresolphthalein Complexone ---(Alkaline pH)---> Ca-oCPC Complex
(Violet)

Magnesium interference, a common issue in calcium assays, is typically mitigated by the
addition of 8-hydroxyquinoline, which preferentially binds to magnesium, or by adjusting the
pH.

Quantitative Data for a Typical Assay:

Parameter Value Reference

Wavelength of Max.

570 -578 nm [11[4]15]

Absorbance

Optimal pH ~10.0- 10.5 [51[6]
Incubation Time 5 minutes [41[5]

) Room Temperature (20 - 25

Incubation Temperature °C) [4115]
Linearity Range Up to 20 mg/dL [415]
Minimum Detection Limit ~2.0 mg/dL [4]

Detailed Methodology (Manual Assay):
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» Reagent Preparation:

o Working Solution: Prepare by mixing equal volumes of a buffer reagent (e.g., 2-Amino-2-
methyl-1-propanol, pH 10.5) and a chromogen reagent containing o-Cresolphthalein
Complexone and 8-hydroxyquinoline.[4][5] Specific concentrations can be found in
commercial kit inserts.

o Calcium Standard: A standard solution of known calcium concentration (e.g., 10 mg/dL) is
required for calibration.[4][5]

e Assay Procedure:
o Label three test tubes: "Blank," "Standard," and "Sample."
o To the "Blank" tube, add 1.0 mL of the working solution.

o To the "Standard" tube, add 1.0 mL of the working solution and 10 pL of the Calcium
Standard.[4]

o To the "Sample" tube, add 1.0 mL of the working solution and 10 pL of the serum or
prepared urine sample.

o Mix the contents of each tube thoroughly.
o Incubate all tubes for 5 minutes at room temperature (20-25 °C).[4][5]
» Measurement and Calculation:
o Set a spectrophotometer to a wavelength of 578 nm.[4]
o Zero the instrument using the "Blank" tube.
o Measure the absorbance of the "Standard” (A_standard) and the "Sample" (A_sample).

o Calculate the calcium concentration in the sample using the following formula: Calcium
Concentration (mg/dL) = (A_sample / A_standard) * Concentration of Standard

Complexometric Titration
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Metal Phthalein also serves as an indicator for the complexometric titration of alkaline earth
metals like Ca2*, Sr2*, and Ba2* with a chelating agent, most commonly
ethylenediaminetetraacetic acid (EDTA).

Principle: The titration relies on the differential stability of the metal-indicator complex and the
metal-EDTA complex. Initially, the metal ion forms a colored complex with Metal Phthalein. As
EDTA is added, it sequesters the metal ions due to the formation of a more stable metal-EDTA
complex. At the endpoint, when all metal ions are complexed with EDTA, the indicator is
released, resulting in a distinct color change.

General Workflow:

A buffered solution of the sample containing the metal ion is prepared.

A small amount of Metal Phthalein indicator is added, forming a colored complex.

The solution is titrated with a standardized EDTA solution.

The endpoint is identified by a sharp color change, indicating the complete complexation of
the metal ions by EDTA.

Visualizations

The following diagrams illustrate the core chemical reaction and the experimental workflow for
the colorimetric calcium assay.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b107331?utm_src=pdf-body
https://www.benchchem.com/product/b107331?utm_src=pdf-body
https://www.benchchem.com/product/b107331?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Alkaline pH
Caz?* (Calcium lon) (~10.5) Product

@ Ca-oCPC Complex (Violet)

o-Cresolphthalein
Complexone (Colorless)

Start: Sample Preparation
(Serum, Urine)

Prepare Working Solution
(o-CPC + Buffer)

'

Pipette Reagents and Samples
(Blank, Standard, Sample)

'

Incubate at Room Temperature
(5 minutes)

'

Measure Absorbance
(@ 578 nm)

'

Calculate Calcium Concentration

End: Report Result
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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